molecular formula C8H10ClNO B8620058 2,5-Dimethyl-6-chloro-4-aminophenol

2,5-Dimethyl-6-chloro-4-aminophenol

Cat. No.: B8620058
M. Wt: 171.62 g/mol
InChI Key: TVUSWHXVFIVVPS-UHFFFAOYSA-N
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Description

2,5-Dimethyl-6-chloro-4-aminophenol is a useful research compound. Its molecular formula is C8H10ClNO and its molecular weight is 171.62 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H10ClNO

Molecular Weight

171.62 g/mol

IUPAC Name

4-amino-2-chloro-3,6-dimethylphenol

InChI

InChI=1S/C8H10ClNO/c1-4-3-6(10)5(2)7(9)8(4)11/h3,11H,10H2,1-2H3

InChI Key

TVUSWHXVFIVVPS-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1O)Cl)C)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a Parr bottle containing 5.0 grams (24.8 mmol) of 2,5-dimethyl-6-chloro-4-nitrophenol in 40 milliliters of ethyl alcohol was added 0.5 grams of 5 percent platinum on carbon. This mixture was hydrogenated for 45 minutes in a Parr apparatus. The resulting solution was filtered over charcoal and Celite and the solvent was evaporated to afford 4.09 grams of 2,5-dimethyl-6-chloro-4-aminophenol having a melting point of 127° C.-128° C. Recrystallization from ethyl acetate and hexane afforded a product having a melting point of 129° C.-130° C. Elemental analysis of the product indicated the following:
Quantity
5 g
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reactant
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40 mL
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Reaction Step One
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0.5 g
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